Cas no 888453-28-9 (ethyl N-{2-(2-ethoxyphenyl)carbamoyl-1-benzofuran-3-yl}carbamate)

• Product Name: ethyl N-{2-(2-ethoxyphenyl)carbamoyl-1-benzofuran-3-yl}carbamate
• CAS No: 888453-28-9
• MF: C₂₀H₂₀N₂O₅
• MW: 368.383205413818
• CID: 6204371
• PubChem ID: 7200186
• Update Time: 2025-10-29

ethyl N-{2-(2-ethoxyphenyl)carbamoyl-1-benzofuran-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-{2-(2-ethoxyphenyl)carbamoyl-1-benzofuran-3-yl}carbamate
• ethyl (2-((2-ethoxyphenyl)carbamoyl)benzofuran-3-yl)carbamate
• ethyl N-{2-[(2-ethoxyphenyl)carbamoyl]-1-benzofuran-3-yl}carbamate
• AB00677111-01
• 888453-28-9
• ethyl N-[2-[(2-ethoxyphenyl)carbamoyl]-1-benzofuran-3-yl]carbamate
• AKOS024617128
• F1883-0455

• Inchi： 1S/C20H20N2O5/c1-3-25-16-12-8-6-10-14(16)21-19(23)18-17(22-20(24)26-4-2)13-9-5-7-11-15(13)27-18/h5-12H,3-4H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key： ZZMXLFWXFLSEFR-UHFFFAOYSA-N
• SMILES： O1C(C(NC2C=CC=CC=2OCC)=O)=C(C2C=CC=CC1=2)NC(=O)OCC

Computed Properties

• Exact Mass: 368.13722174g/mol
• Monoisotopic Mass: 368.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 89.8Ų

Additional information on ethyl N-{2-(2-ethoxyphenyl)carbamoyl-1-benzofuran-3-yl}carbamate

Research Brief on Ethyl N-{2-(2-ethoxyphenyl)carbamoyl-1-benzofuran-3-yl}carbamate (CAS: 888453-28-9)

The compound ethyl N-{2-(2-ethoxyphenyl)carbamoyl-1-benzofuran-3-yl}carbamate (CAS: 888453-28-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzofuran derivative is being investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug delivery. Recent studies have highlighted its unique structural features, which enable selective binding to specific biological targets, making it a promising candidate for further development.

One of the key areas of interest is the compound's role as a modulator of protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and neurodegenerative disorders. Preliminary in vitro studies have demonstrated that ethyl N-{2-(2-ethoxyphenyl)carbamoyl-1-benzofuran-3-yl}carbamate exhibits high affinity for certain protein targets, suggesting its potential as a lead compound for the development of novel PPI inhibitors.

In addition to its PPI modulation capabilities, recent research has explored the compound's pharmacokinetic properties. Studies have shown that it possesses favorable absorption and distribution profiles, with moderate metabolic stability. These characteristics are essential for its potential use as a therapeutic agent. However, further in vivo studies are required to fully elucidate its bioavailability and toxicity profiles.

The synthesis of ethyl N-{2-(2-ethoxyphenyl)carbamoyl-1-benzofuran-3-yl}carbamate has also been a focus of recent investigations. Novel synthetic routes have been developed to improve yield and purity, addressing some of the challenges associated with its complex structure. These advancements are expected to facilitate larger-scale production for preclinical and clinical studies.

Looking ahead, the compound's potential applications extend beyond its current scope. Researchers are exploring its utility in combination therapies, where it could synergize with existing drugs to enhance efficacy. Furthermore, its structural versatility offers opportunities for derivatization, enabling the development of analogs with optimized properties.

In conclusion, ethyl N-{2-(2-ethoxyphenyl)carbamoyl-1-benzofuran-3-yl}carbamate (CAS: 888453-28-9) represents a promising avenue for drug discovery and development. Its unique chemical and biological properties position it as a valuable tool for understanding complex biological mechanisms and as a potential therapeutic agent. Continued research efforts will be crucial in unlocking its full potential and translating laboratory findings into clinical applications.